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Compound of Interest

Compound Name: 2-Aminobenzamide

Cat. No.: B116534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 2-Aminobenzamide (CAS No: 88-68-6). The information is

intended to equip laboratory personnel with the necessary knowledge to handle this chemical

safely and effectively.

Chemical Identification and Properties
2-Aminobenzamide, also known as anthranilamide, is an aromatic organic compound.[1] It

serves as a versatile building block in medicinal chemistry and chemical synthesis.[2]

Table 1: Physical and Chemical Properties of 2-Aminobenzamide
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Property Value Source

Synonyms

Anthranilamide, o-

Aminobenzamide, 2-

Carbamoylaniline

[3][4][5]

Molecular Formula C₇H₈N₂O [6][7][8]

Molecular Weight 136.15 g/mol [4][8]

Appearance

White to light brown or pale

beige solid (crystals, powder,

or flakes)

[4][7][9]

Melting Point 108-114 °C (226.4-237.2 °F) [7][9]

Boiling Point 300 °C (572 °F) at 760 mmHg [9]

Flash Point 198 °C (388.4 °F) [9]

Autoignition Temperature 590 °C (1094 °F) [9]

Water Solubility 1.74 g/L (Predicted) [1]

Vapor Pressure 2.63E-05 mm Hg [3]

Hazard Identification and Classification
2-Aminobenzamide is classified as a hazardous substance.[5][9] It is crucial to understand its

potential health effects to ensure proper handling.

GHS Hazard Statements:

H302: Harmful if swallowed.[6][10]

H315: Causes skin irritation.[6][10][11]

H317: May cause an allergic skin reaction.[6]

H319: Causes serious eye irritation.[6][10][11]

H335: May cause respiratory irritation.[6][10]
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Signal Word: Danger/Warning[9][11]

The material is not thought to produce adverse health effects or irritation of the respiratory tract

based on animal models, but good hygiene practice requires that exposure be kept to a

minimum.[6] Skin contact may cause a sensitization reaction in some individuals.[6]

Experimental Protocols
While specific experimental reports for 2-Aminobenzamide are not publicly detailed, the

following represents standard methodologies used to determine the health hazards listed

above. These protocols are based on internationally recognized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD).

Table 2: Representative Experimental Protocols for Hazard Determination
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Hazard
Standard Protocol (e.g.,
OECD Guideline)

Brief Methodology

Acute Oral Toxicity (LD50)

OECD Guideline 423: Acute

Oral Toxicity - Acute Toxic

Class Method

A stepwise procedure with the

use of a limited number of

animals (typically rodents). The

method involves administering

the substance by oral gavage

in a sequential manner. The

outcome (survival or death) of

the animals in the preceding

step determines the dose for

the subsequent step. The

result allows for the

classification of the substance

and an estimation of the LD50

value.

Skin Irritation/Corrosion
OECD Guideline 404: Acute

Dermal Irritation/Corrosion

A small amount of the test

substance (0.5 g or 0.5 mL) is

applied to a shaved patch of

skin on a single experimental

animal (typically a rabbit). The

patch is covered with a gauze

dressing for a specified period

(e.g., 4 hours). After exposure,

the substance is removed, and

the skin is observed for signs

of erythema (redness) and

edema (swelling) at specific

intervals (e.g., 1, 24, 48, and

72 hours).

Eye Irritation/Corrosion OECD Guideline 405: Acute

Eye Irritation/Corrosion

A small, measured amount of

the test substance (0.1 mL or

0.1 g) is applied into one eye

of an experimental animal

(typically a rabbit), with the

other eye serving as a control.
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The eyes are examined for

signs of irritation, such as

redness, swelling, and

discharge, at specific intervals

after application. The

reversibility of any observed

effects is also assessed.

Skin Sensitization

OECD Guideline 429: Skin

Sensitisation - Local Lymph

Node Assay (LLNA)

This in vivo method assesses

the potential of a substance to

cause skin sensitization. It

involves applying the test

substance to the dorsal

surface of the ears of mice for

three consecutive days.

Proliferation of lymphocytes in

the draining auricular lymph

nodes is measured (e.g., via

incorporation of radio-labeled

thymidine) and compared to

controls. A stimulation index is

calculated to determine the

sensitizing potential.

Safety and Handling Procedures
A systematic approach to handling 2-Aminobenzamide is essential to minimize exposure and

ensure a safe laboratory environment.
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Workflow for Safe Handling of 2-Aminobenzamide

Receiving and Storage

Personal Protective
Equipment (PPE)

Before Handling

Handling and Use
(Well-ventilated area)

Wear Appropriate PPE

Accidental Release
(Spill)

If Spill Occurs

Waste Disposal

After Use
Personal Exposure

(Skin/Eye/Inhalation)

If Exposure Occurs

Contain and Clean Up

End of Process

First Aid Measures

Immediate Action

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Aminobenzamide.
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Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Use only outdoors or in a well-ventilated area.[6] Ensure that eyewash

stations and safety showers are close to the workstation location.[9]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[9]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9]

Contaminated work clothing should not be allowed out of the workplace.[6]

Respiratory Protection: If dust is generated, a respirator is required.[6]

Handling and Storage
Handling: Avoid all personal contact, including inhalation.[6] Do not breathe dust.[9] Wash

hands and any exposed external body areas thoroughly after handling.[6][11] Do not eat,

drink, or smoke when using this product.[6]

Storage: Store in original containers, locked up, and in a cool, dry, well-ventilated place.[6][9]

Keep containers securely sealed when not in use and protect them from physical damage.[6]

Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures for 2-Aminobenzamide Exposure
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Exposure Route First Aid Procedure Source

Eye Contact

Immediately rinse cautiously

with fresh running water for

several minutes. Keep eyelids

apart to ensure complete

irrigation. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention,

especially if irritation persists.

[6][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

skin and hair with plenty of

soap and running water. Seek

medical attention if irritation or

a rash occurs.

[6][9]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If you feel unwell,

call a POISON CENTER or

doctor. If not breathing, give

artificial respiration.

[6][9]

Ingestion

Rinse mouth with water.

Immediately give a glass of

water. Do NOT induce

vomiting. Call a POISON

CENTER or doctor if you feel

unwell.

[6][9]

Firefighting Measures
Extinguishing Media: There is no restriction on the type of extinguisher which may be used.

Use extinguishing media suitable for the surrounding area, such as water spray, carbon

dioxide (CO₂), dry chemical, or chemical foam.[6][9][12]
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Specific Hazards: The product is non-combustible but containers may burn.[6] Hazardous

combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO₂).[9]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[9] Cool fire-exposed containers with water spray from a protected location.[6]

Accidental Release Measures
Personal Precautions: Alert personnel in the area.[6] Avoid breathing dust and contact with

skin and eyes.[6] Wear appropriate protective clothing, gloves, safety glasses, and a dust

respirator.[6]

Environmental Precautions: Prevent spillage from entering drains or water courses.[6]

Cleanup Procedures: For dry spills, use dry clean-up procedures to avoid generating dust.[6]

Sweep up, shovel up, or vacuum the material and place it in a clean, dry, sealable, and

labeled container for disposal.[6][9] Wash the spill area with large amounts of water.[6]

Stability and Reactivity
Chemical Stability: The product is considered stable under normal conditions, and hazardous

polymerization will not occur.[6][9]

Conditions to Avoid: Incompatible products.[9]

Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: May emit corrosive fumes upon combustion.[6]

Products include oxides of carbon and nitrogen.[9]

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Harmful if swallowed.[6] The material has not been classified as harmful by

ingestion by EC Directives due to a lack of corroborating evidence.[6]

Skin Corrosion/Irritation: Causes skin irritation.[6][11]
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Serious Eye Damage/Irritation: Causes serious eye irritation/damage.[6][9][11]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6]

Chronic Effects: Skin contact is more likely to cause a sensitization reaction in some

individuals compared to the general population.[6] It may also induce methemoglobinemia.[3]

Ecological Information
Ecotoxicity: LC50 for freshwater fish (Pimephales promelas) is 354 - 439 mg/L over 96 hours

(flow-through).[9]

Mobility: The substance is expected to have very high mobility in soil.[13] However, aromatic

amines can bind strongly to organic matter in soils.[13]

Persistence and Degradability: No specific data available.

Bioaccumulation: No information available.[9]

Disposal Considerations
Dispose of contents and containers to an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations.[6] Chemical waste generators

must consult regulations to ensure complete and accurate classification.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. 2-Aminobenzamide, 98+% 500 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]
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9. fishersci.com [fishersci.com]

10. cdn.caymanchem.com [cdn.caymanchem.com]
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12. cpachem.com [cpachem.com]

13. Anthranilamide | C7H8N2O | CID 6942 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of 2-Aminobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116534#safety-handling-and-msds-for-2-
aminobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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